Cas no 1608352-81-3 (Benzoic acid, 4-[[[2-(3-bromophenyl)ethenyl]sulfonyl]amino]-3-methyl-)
Benzoic acid, 4-[[[2-(3-bromophenyl)ethenyl]sulfonyl]amino]-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[[[2-(3-bromophenyl)ethenyl]sulfonyl]amino]-3-methyl-
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- Inchi: 1S/C16H14BrNO4S/c1-11-9-13(16(19)20)5-6-15(11)18-23(21,22)8-7-12-3-2-4-14(17)10-12/h2-10,18H,1H3,(H,19,20)
- InChI Key: QDNLSGSMHCNRMU-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(NS(C=CC2=CC=CC(Br)=C2)(=O)=O)C(C)=C1
Benzoic acid, 4-[[[2-(3-bromophenyl)ethenyl]sulfonyl]amino]-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1180144-0.05g |
1608352-81-3 | 0.05g |
$212.0 | 2023-06-08 | |||
| Enamine | EN300-1180144-50mg |
1608352-81-3 | 90.0% | 50mg |
$212.0 | 2023-10-03 |
Benzoic acid, 4-[[[2-(3-bromophenyl)ethenyl]sulfonyl]amino]-3-methyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on Benzoic acid, 4-[[[2-(3-bromophenyl)ethenyl]sulfonyl]amino]-3-methyl-
Recent Advances in the Study of Benzoic acid, 4-[[[2-(3-bromophenyl)ethenyl]sulfonyl]amino]-3-methyl- (CAS: 1608352-81-3)
In recent years, the compound Benzoic acid, 4-[[[2-(3-bromophenyl)ethenyl]sulfonyl]amino]-3-methyl- (CAS: 1608352-81-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and bromophenyl ethenyl functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.
The synthesis of Benzoic acid, 4-[[[2-(3-bromophenyl)ethenyl]sulfonyl]amino]-3-methyl- involves a multi-step process that includes the introduction of the sulfonamide moiety and the bromophenyl ethenyl group. Recent studies have optimized these synthetic pathways to improve yield and purity, which are critical for subsequent biological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further research.
From a biological perspective, this compound has demonstrated notable activity as a modulator of specific protein-protein interactions, particularly those involving inflammatory pathways. In vitro studies have shown that it can effectively inhibit the activation of key signaling molecules, such as NF-κB, which plays a pivotal role in chronic inflammation and cancer progression. These findings suggest that Benzoic acid, 4-[[[2-(3-bromophenyl)ethenyl]sulfonyl]amino]-3-methyl- could serve as a lead compound for the development of novel anti-inflammatory and anti-cancer agents.
Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Recent preclinical studies in animal models have provided preliminary evidence of its efficacy in reducing tumor growth and inflammation, with minimal adverse effects. These results underscore the therapeutic potential of this molecule and justify further exploration in clinical settings.
In conclusion, Benzoic acid, 4-[[[2-(3-bromophenyl)ethenyl]sulfonyl]amino]-3-methyl- (CAS: 1608352-81-3) represents a promising candidate for drug development, with its unique chemical structure and potent biological activity. Ongoing research aims to address the remaining challenges in its pharmacokinetic optimization and to explore its potential in combination therapies. The continued investigation of this compound is expected to yield valuable insights into its mechanisms of action and therapeutic applications, contributing to the advancement of chemical biology and pharmaceutical sciences.
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